molecular formula C19H21N5O4S B8513948 3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]-

3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]-

Cat. No. B8513948
M. Wt: 415.5 g/mol
InChI Key: YLHUODVEGQPMCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]- is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Pyridinecarboxamide,n-[4-(2-furanyl)-5-(4-morpholinyl)-2-thiazolyl]-6-[(2-hydroxyethyl)amino]-

Molecular Formula

C19H21N5O4S

Molecular Weight

415.5 g/mol

IUPAC Name

N-[4-(furan-2-yl)-5-morpholin-4-yl-1,3-thiazol-2-yl]-6-(2-hydroxyethylamino)pyridine-3-carboxamide

InChI

InChI=1S/C19H21N5O4S/c25-8-5-20-15-4-3-13(12-21-15)17(26)23-19-22-16(14-2-1-9-28-14)18(29-19)24-6-10-27-11-7-24/h1-4,9,12,25H,5-8,10-11H2,(H,20,21)(H,22,23,26)

InChI Key

YLHUODVEGQPMCM-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=C(N=C(S2)NC(=O)C3=CN=C(C=C3)NCCO)C4=CC=CO4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Compound 32 (391 mg, 1.00 mmol) was dissolved in 1,4-dioxane (4 mL), and ethanolamine (0.300 mL, 5.00 mmol) was added thereto, followed by stirring overnight under heating and reflux. The reaction mixture was concentrated under reduced pressure, and a saturated aqueous solution of sodium chloride and chloroform were added to the resulting residue, and the precipitated solid was collected by filtration to afford the entitled Compound 33 (244 mg, 59%).
Quantity
391 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Yield
59%

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.